Cas no 916488-42-1 (1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride)

• Product Name: 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride
• CAS No: 916488-42-1
• MF: C₁₁H₁₇ClN₂O₂S
• MW: 276.782880544662
• MDL: MFCD08692378
• CID: 797021
• Update Time: 2025-05-20

1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Methylsulphonyl)phenyl]piperazine hydrochloride
• 1-(2-(methylsulfonyl)phenyl)piperazine
• 1-(2-(methylsulfonyl)phenyl)piperazine hydrochloride
• 1-(2-methylsulfonylphenyl)piperazine,hydrochloride
• 1-[2-(Methylsulfonyl)phenyl]piperazine hydrochloride
• Piperazine, 1-[2-(methylsulfonyl)phenyl]-, dihydrochloride
• Piperazine,1-[2-(methylsulfonyl)phenyl]-, hydrochloride (1:2)
• 1-(2-METHANESULFONYL-PHENYL)-PIPERAZINE DIHYDROCHLORIDE
• 1-[2-(METHYLSULPHONYL)PHENYL]PIPERAZINE HCL
• 1-(2-methanesulfonylphenyl)piperazine hydrochloride
• OR30665
• AB0027642
• AX8158103
• AM20050591
• W9496
• ST24026825
• 1-[2-(Met
• 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride

• MDL： MFCD08692378
• Inchi： 1S/C11H16N2O2S.ClH/c1-16(14,15)11-5-3-2-4-10(11)13-8-6-12-7-9-13;/h2-5,12H,6-9H2,1H3;1H
• InChI Key： IUPNZPVYAOOERH-UHFFFAOYSA-N
• SMILES： Cl.O=S(C)(C1C(N2CCNCC2)=CC=CC=1)=O

Computed Properties

• Exact Mass: 312.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Topological Polar Surface Area: 57.8

Experimental Properties

• PSA: 57.79000
• LogP: 3.57830

1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride

Comprehensive Overview of 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride (CAS No. 916488-42-1)

1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride (CAS No. 916488-42-1) is a specialized chemical compound widely recognized for its applications in pharmaceutical research and organic synthesis. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique structural properties and potential therapeutic relevance. Researchers and industry professionals frequently search for terms like "1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride uses", "CAS 916488-42-1 supplier", and "methanesulfonyl-phenyl piperazine derivatives", reflecting its growing importance in scientific circles.

The molecular structure of 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride features a piperazine ring bonded to a methanesulfonyl-substituted phenyl group, which contributes to its stability and reactivity. This configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds. Recent trends in pharmaceutical research highlight a surge in interest around "piperazine-based drug discovery" and "sulfonyl-containing pharmacophores", aligning with the compound's structural attributes. Its dihydrochloride salt form enhances solubility, a critical factor for bioavailability studies.

In the context of current scientific advancements, 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride is often explored for its potential role in modulating specific biochemical pathways. Queries such as "mechanism of action of piperazine derivatives" and "methanesulfonyl group in medicinal chemistry" are frequently encountered in academic and industrial research databases. The compound's versatility is further underscored by its applicability in high-throughput screening assays, where it serves as a reference standard or a building block for novel therapeutics targeting neurological and metabolic disorders.

From a synthetic chemistry perspective, the preparation of 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride involves multi-step organic reactions, including sulfonylation and piperazine coupling. Optimized protocols for its synthesis are often sought after, with search terms like "synthesis of CAS 916488-42-1" and "purification methods for dihydrochloride salts" gaining traction. The compound's purity and stability are paramount, necessitating advanced analytical techniques such as HPLC and NMR for quality control.

The commercial availability of 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride is another area of interest, with suppliers catering to the demand from research institutions and pharmaceutical companies. Keywords like "buy 916488-42-1" and "piperazine dihydrochloride suppliers" are commonly used in procurement searches. Regulatory compliance, including adherence to Good Manufacturing Practices (GMP), is a critical consideration for buyers, ensuring the compound meets the stringent standards required for preclinical and clinical studies.

Emerging applications of 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride also extend to material science, where its sulfonyl group contributes to the design of functional polymers and coatings. This interdisciplinary relevance is reflected in search queries like "piperazine derivatives in materials science" and "sulfonyl-phenyl compounds for industrial applications". The compound's thermal and chemical stability makes it a candidate for advanced material formulations, though its primary focus remains in life sciences.

In summary, 1-(2-Methanesulfonyl-Phenyl)-Piperazine Dihydrochloride (CAS No. 916488-42-1) is a multifaceted compound with broad utility in pharmaceutical and chemical research. Its structural features, synthetic accessibility, and diverse applications continue to drive scientific inquiry and commercial demand. As research evolves, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials, answering the growing need for innovative solutions in health and technology.